Cas no 98545-65-4 (4-Bromo-3-Nitro-5-Methoxytoluene)

• Product Name: 4-Bromo-3-Nitro-5-Methoxytoluene
• CAS No: 98545-65-4
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• MDL: MFCD18072853
• CID: 1990538
• PubChem ID: 56973626
• Update Time: 2025-04-21

4-Bromo-3-Nitro-5-Methoxytoluene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-methoxy-5-methyl-3-nitrobenzene
• 4-Bromo-3-nitro-5-methoxytoluene
• Anisole, 2-bromo-5-methyl-3-nitro-
• 98545-65-4
• CS-0061220
• AS-49482
• I10875
• Benzene, 2-bromo-1-methoxy-5-methyl-3-nitro-
• MFCD18072853
• YDA54565
• J-514744
• AKOS027328069
• 2-Bromo-5-methyl-3-nitroanisole
• 4-Bromo-3-Nitro-5-Methoxytoluene

• MDL： MFCD18072853
• Inchi： 1S/C8H8BrNO3/c1-5-3-6(10(11)12)8(9)7(4-5)13-2/h3-4H,1-2H3
• InChI Key： NWEUWEZZJALKPB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.96876g/mol
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.559±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 105-105.5 ºC
• Solubility: Almost insoluble (0.098 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers